Cas no 1378861-80-3 (1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene)

1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene structure
1378861-80-3 structure
Product Name:1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene
CAS No:1378861-80-3
MF:C9H10BrFO2
MW:249.076905727386
CID:1085710
PubChem ID:73554005
Update Time:2025-04-20

1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-5-fluoro-2,3-dimethoxybenzene
    • 1378861-80-3
    • 2,3-Dimethoxy-5-fluorobenzylbromide
    • Inchi: 1S/C9H10BrFO2/c1-12-8-4-7(11)3-6(5-10)9(8)13-2/h3-4H,5H2,1-2H3
    • InChI Key: ZGBBTJYHXAXWMA-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C=1OC)OC)F

Computed Properties

  • Exact Mass: 247.98482g/mol
  • Monoisotopic Mass: 247.98482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 18.5Ų
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